Cas no 898748-72-6 (2-BROMO-4,5-DIFLUOROBENZOTHIAZOLE)

• Product Name: 2-BROMO-4,5-DIFLUOROBENZOTHIAZOLE
• CAS No: 898748-72-6
• MF: C₇H₂BrF₂NS
• MW: 250.063286304474
• CID: 993912
• PubChem ID: 24728969
• Update Time: 2025-04-20

2-BROMO-4,5-DIFLUOROBENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4,5-DIFLUOROBENZOTHIAZOLE
• 898748-72-6
• DTXSID20646601
• 2-Bromo-4,5-difluoro-1,3-benzothiazole

• Inchi： 1S/C7H2BrF2NS/c8-7-11-6-4(12-7)2-1-3(9)5(6)10/h1-2H
• InChI Key： BVKKYRXHTZIMCQ-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=C(C=CC=2S1)F)F

Computed Properties

• Exact Mass: 248.90594g/mol
• Monoisotopic Mass: 248.90594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1Ų